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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790

This document provides a detailed protocol for the preparation and sterilization of BG11
medium, a widely used growth medium for cyanobacteria and other algae. The protocol is
intended for researchers, scientists, and professionals in the fields of microbiology, phycology,
and drug development.

Introduction

BG11 medium is a defined, artificial medium designed to support the growth of a broad range
of cyanobacteria. Its composition provides the essential macro- and micronutrients required for
photoautotrophic growth. Proper preparation and sterilization are critical to ensure the
medium's performance and to prevent contamination of cultures. This protocol outlines the
standard procedure for preparing BG11 medium, including the preparation of stock solutions
and the recommended sterilization method by autoclaving.

Materials and Reagents

e Sodium nitrate (NaNOs)

Dipotassium hydrogen phosphate (KzHPOa)

Magnesium sulfate heptahydrate (MgSOa-7H20)

Calcium chloride dihydrate (CaClz-2H20)

Citric acid
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e Ferric ammonium citrate

e Disodium magnesium EDTA (Na2MgEDTA)

e Sodium carbonate (Naz2COs)

o Trace Metal Mix (see Table 2 for composition)

» Deionized or distilled water

e Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment
e Autoclave

« Sterile flasks or bottles

e Magnetic stirrer and stir bars

e pH meter

Quantitative Data Summary

The chemical composition and autoclaving parameters for BG11 medium are summarized in
the tables below.

Table 1: Composition of BG11 Medium (for 1 Liter)
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. Volume of .
Stock Solution . Final
Molecular ] Stock per Liter ]
Component Concentration . Concentration
Formula of Medium
(9/L) (glL)
(mL)
Sodium nitrate NaNOs 150 10 15
Dipotassium
hydrogen K2HPOa4 4 10 0.04
phosphate
Magnesium
sulfate MgSQOa4-7H20 75 1 0.075
heptahydrate
Calcium chloride
] CaClz2-:2H20 36 1 0.036
dihydrate
Citric acid CeHsO7 6 1 0.006
Ferric
ammonium CeHsFeNO~ 6 1 0.006
citrate
Disodium
] C10H12N20sNa2
magnesium 1 1 0.001
Mg
EDTA
Sodium
Naz2COs3 20 1 0.02
carbonate
Trace Metal Mix See Table 2 See Table 2 1 See Table 2

Table 2: Composition of Trace Metal Mix (for 1 Liter)
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Component Molecular Formula Concentration (g/L)
Boric acid HsBOs 2.86

Manganese chloride

tetrahydrate MnClz-4H20 181

Zinc sulfate heptahydrate ZnS04-7H20 0.222

Sodium molybdate dihydrate Naz2Mo00a4-2H20 0.39

Copper sulfate pentahydrate CuS0a4-5H20 0.079

Cobalt(Il) nitrate hexahydrate Co(NOs3)2:6H20 0.0494

Table 3: Autoclaving Parameters

Parameter Value

Temperature 121°C

Pressure 15 psi (1.05 kg/cm 2)
Duration 15-20 minutes

Experimental Protocols

4.1. Preparation of Stock Solutions

Preparing concentrated stock solutions simplifies the process of making fresh medium and
minimizes weighing errors. Store all stock solutions in a refrigerator at 2-8°C.[1]

o Macronutrient and Other Stocks: Prepare each stock solution listed in Table 1 by dissolving
the indicated amount of the chemical in deionized water to a final volume of 1 liter.

o Trace Metal Mix: To prepare the Trace Metal Mix (Table 2), dissolve each component
sequentially in approximately 800 mL of deionized water, ensuring each salt is fully dissolved
before adding the next.[1] Finally, bring the total volume to 1 liter with deionized water.

4.2. Preparation of BG11 Medium (1 Liter)
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There are two common methods for preparing and sterilizing BG11 medium. Method A involves
autoclaving the complete medium, which is simpler but may lead to precipitation. Method B
involves autoclaving the main components and adding filter-sterilized components, which can
prevent precipitation.

Method A: Autoclaving the Complete Medium

o To approximately 900 mL of deionized water, add the specified volumes of each stock
solution (from Table 1) while stirring continuously.[2]

e Adjust the pH of the medium to 7.1-7.4 using 1M HCI or 1M NaOH.[1][3]
 Bring the final volume to 1 liter with deionized water.

e Dispense the medium into autoclavable flasks or bottles.

 Sterilize by autoclaving at 121°C and 15 psi for 15-20 minutes.[1][3]

» Allow the medium to cool to room temperature before use. A slight precipitate may form upon
cooling.[3]

Method B: Separate Sterilization to Prevent Precipitation

Precipitation can occur when phosphate-containing solutions are autoclaved with salts like
calcium and magnesium.[4] To avoid this, the phosphate and ferric ammonium citrate
components can be sterilized separately.

o Prepare the BG11 medium as described in Method A (steps 1-3), but omit the Dipotassium
hydrogen phosphate and Ferric ammonium citrate stock solutions.

o Autoclave this basal medium as described in Method A (steps 4-5).
o Separately autoclave the Dipotassium hydrogen phosphate stock solution.

 Filter-sterilize the Ferric ammonium citrate stock solution using a 0.22 um syringe filter. It is
sometimes recommended to autoclave the ferric citrate and citric acid together in solution to
aid dissolution.[1]
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o Aseptically add the sterile Dipotassium hydrogen phosphate and Ferric ammonium citrate
stock solutions to the cooled, autoclaved basal medium.

Visualizations

Diagram 1: Experimental Workflow for BG11 Medium Preparation
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Caption: Workflow for the preparation and autoclaving of BG11 medium.
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Diagram 2: Logical Relationship of BG11 Components
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Caption: Major components and their roles in BG11 medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15580790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

